Cas no 1105204-32-7 (2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide
• CAS No: 1105204-32-7
• MF: C₁₅H₁₂ClF₃N₂O₅S
• MW: 424.779392242432
• CID: 6192449
• PubChem ID: 30867198
• Update Time: 2025-06-10

2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide
• 2-chloro-5-nitro-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]benzenesulfonamide
• 1105204-32-7
• 2-chloro-5-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzenesulfonamide
• AKOS024512513
• F5529-0294
• VU0646494-1

• Inchi： 1S/C15H12ClF3N2O5S/c16-13-5-4-11(21(22)23)9-14(13)27(24,25)20-6-7-26-12-3-1-2-10(8-12)15(17,18)19/h1-5,8-9,20H,6-7H2
• InChI Key： JMMBPZBJQMFPHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(NCCOC1C=CC=C(C(F)(F)F)C=1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 424.0107548g/mol
• Monoisotopic Mass: 424.0107548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide

Research Brief on 2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide (CAS: 1105204-32-7)

2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide (CAS: 1105204-32-7) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its trifluoromethylphenoxy and nitro-substituted benzene sulfonamide moieties, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of enzyme inhibition and targeted therapies.

The synthesis of 2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide involves a multi-step process, starting with the reaction of 2-chloro-5-nitrobenzenesulfonyl chloride with 2-[3-(trifluoromethyl)phenoxy]ethylamine. Optimization of this synthesis has been a key area of research, with recent publications highlighting improved yields and purity through the use of novel catalysts and reaction conditions. The compound's structure has been confirmed via NMR, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular conformation and electronic properties.

Biological studies have revealed that 2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancers. This selectivity suggests its potential as a targeted anticancer agent, with recent in vitro studies demonstrating significant inhibition of tumor cell proliferation. Additionally, its ability to modulate other enzymatic pathways, such as those involving sulfotransferases, has opened new avenues for research in inflammation and metabolic disorders.

Recent preclinical evaluations have further explored the pharmacokinetic and pharmacodynamic properties of this compound. Studies in animal models have shown favorable bioavailability and tissue distribution, with a notable accumulation in tumor tissues. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are ongoing to design derivatives with enhanced efficacy and reduced toxicity.

In conclusion, 2-chloro-5-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and biological activities warrant further investigation, particularly in the context of personalized medicine and combination therapies. Future research directions may include clinical trials to evaluate its safety and efficacy in humans, as well as the exploration of its potential in other disease areas beyond oncology.